Cas no 2361727-47-9 (3-Chloro-N-[4-fluoro-3-[(1-oxo-2-propen-1-yl)amino]phenyl]-5-isoxazolecarboxamide)

• Product Name: 3-Chloro-N-[4-fluoro-3-[(1-oxo-2-propen-1-yl)amino]phenyl]-5-isoxazolecarboxamide
• CAS No: 2361727-47-9
• MF: C₁₃H₉ClFN₃O₃
• MW: 309.680265188217
• CID: 5378891
• Update Time: 2025-05-24

3-Chloro-N-[4-fluoro-3-[(1-oxo-2-propen-1-yl)amino]phenyl]-5-isoxazolecarboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-N-[4-fluoro-3-[(1-oxo-2-propen-1-yl)amino]phenyl]-5-isoxazolecarboxamide

• Inchi： 1S/C13H9ClFN3O3/c1-2-12(19)17-9-5-7(3-4-8(9)15)16-13(20)10-6-11(14)18-21-10/h2-6H,1H2,(H,16,20)(H,17,19)
• InChI Key： VUDBFEXEYOSCKW-UHFFFAOYSA-N
• SMILES： O1C(C(NC2=CC=C(F)C(NC(=O)C=C)=C2)=O)=CC(Cl)=N1

Experimental Properties

• Density: 1.509±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 439.3±45.0 °C(Predicted)
• pka: 9.68±0.70(Predicted)

Additional information on 3-Chloro-N-[4-fluoro-3-[(1-oxo-2-propen-1-yl)amino]phenyl]-5-isoxazolecarboxamide

Professional Introduction to Compound with CAS No. 2361727-47-9 and Product Name: 3-Chloro-N-[4-fluoro-3-[(1-oxo-2-propen-1-yl)amino]phenyl]-5-isoxazolecarboxamide

Compound with the CAS number 2361727-47-9 and the product name 3-Chloro-N-[4-fluoro-3-[(1-oxo-2-propen-1-yl)amino]phenyl]-5-isoxazolecarboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including a chloro substituent, a fluoro group, and an isoxazole ring, makes this molecule a versatile candidate for further exploration.

The molecular framework of 3-Chloro-N-[4-fluoro-3-[(1-oxo-2-propen-1-yl)amino]phenyl]-5-isoxazolecarboxamide incorporates several key structural motifs that are highly relevant to modern drug discovery. The isoxazole core is particularly noteworthy, as it is a scaffold that has been extensively studied for its biological activity. Isoxazoles are known for their broad spectrum of pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The incorporation of a chloro group at the 3-position of the isoxazole ring enhances the electrophilicity of the molecule, making it more reactive in various chemical transformations.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved bioavailability. The presence of a fluoro group at the 4-position of the phenyl ring in this compound contributes to its potential as a pharmacophore. Fluorine atoms can modulate the electronic properties of molecules, leading to increased binding affinity and selectivity. This feature is particularly valuable in the design of drugs that require precise targeting to biological receptors.

The amino group attached to the phenyl ring via an isoxazole moiety further adds complexity to the molecular structure. This amine functionality can participate in hydrogen bonding interactions, which are crucial for the binding affinity of drug molecules to their targets. Additionally, the presence of an acrylamide-like group (1-oxo-2-propenyl) introduces a polar double bond that can engage in hydrophobic and electrostatic interactions with biological targets. These interactions are essential for optimizing drug efficacy and minimizing off-target effects.

Recent studies have highlighted the importance of 3-Chloro-N-[4-fluoro-3-[(1-oxo-2-propen-1-yl)amino]phenyl]-5-isoxazolecarboxamide in the development of novel therapeutic agents. Researchers have demonstrated its potential as an inhibitor of various enzymatic targets involved in disease pathways. For instance, preliminary studies suggest that this compound may exhibit inhibitory activity against enzymes such as kinases and phosphodiesterases, which are implicated in cancer and inflammatory diseases. The ability to modulate these enzymatic pathways holds significant promise for developing new treatments.

The synthesis of 3-Chloro-N-[4-fluoro-3-[(1-oxo-2-propenyl)amino]phenyl]-5-isoxazolecarboxamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the chloro group necessitates precise control over reaction conditions to avoid unwanted side products. Similarly, the incorporation of the fluoro group requires specialized synthetic methodologies to achieve regioselectivity and high functionalization efficiency. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex aromatic core of this molecule.

The pharmacokinetic properties of 3-Chloro-N-[4-fluoro-3-[(1-oxo-2-propenyl)amino]phenyl]-5-isoxazolecarboxamide are also under investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its therapeutic potential. Preliminary pharmacokinetic studies indicate that this molecule exhibits favorable properties in terms of solubility and bioavailability, which are essential for its clinical development. However, further studies are needed to fully characterize its metabolic pathways and potential interactions with other drugs.

One of the most exciting aspects of 3-Chloro-N-[4-fluoro-3-[(1-oxtropropen-l)-amino]phenyl]-5-isoxazolecarboxamide is its potential for structural diversity through derivatization. By modifying various functional groups within its molecular framework, researchers can generate a library of analogs with tailored biological activities. This approach allows for rapid optimization of lead compounds and can accelerate the discovery process significantly. Techniques such as combinatorial chemistry and high-throughput screening (HTS) are being employed to explore this vast chemical space efficiently.

The role of computational chemistry in studying 2361727_47_9 cannot be overstated. Molecular modeling techniques have enabled researchers to predict how this compound interacts with biological targets at an atomic level. By simulating these interactions using computer-generated models, scientists can gain insights into binding mechanisms and identify key residues responsible for drug-receptor affinity. This information is invaluable for designing next-generation drugs with improved efficacy and reduced side effects.

In conclusion,2361727_47_9 represents a promising candidate for further exploration in pharmaceutical research Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting various diseases The ongoing studies into its biological activity synthesis pharmacokinetics and computational modeling highlight its potential as a valuable tool in drug discovery efforts As research continues it is expected that new applications will emerge demonstrating its importance in advancing medical science